2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphinemanganese(III)chloride

• Molecular Formula: C36H46Cl3MnN4
• Molecular Weight: 696.1 g/mol
• InChI: InChI=1S/C36H46N4.3ClH.Mn/c1-9-21-22(10-2)30-18-32-25(13-5)26(14-6)34(39-32)20-36-28(16-8)27(15-7)35(40-36)19-33-24(12-4)23(11-3)31(38-33)17-29(21)37-30;;;;/h17-20,37-38H,9-16H2,1-8H3;3*1H;/q;;;;+3/p-3
• InChIKey: NHEHAUHOCOMVBF-UHFFFAOYSA-K

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine manganese(III) chloride: Core Properties and Procurement Considerations for Research and Industrial Applications

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine manganese(III) chloride (CAS 28265-17-0, Mn(OEP)Cl) is a synthetic manganese(III) porphyrin complex that serves as a versatile catalyst, electrocatalyst, and ionophore in various chemical and electrochemical applications . It is synthesized by the metalation of octaethylporphyrin with manganese(III) chloride, resulting in a five-coordinate high-spin d4 complex with a characteristic UV-Vis absorption maximum at 459 nm . The compound is utilized in fundamental research areas including oxidation catalysis, oxygen reduction, and ion-selective electrode development, owing to its well-defined coordination geometry and redox properties [1].

1 Workflow: Electrocatalysis (ORR, H₂O₂ synthesis) research

2 Use context: Ion-selective electrode development for chloride sensing

3 Selection logic: Oxidation catalysis mechanism studies and biomimetic modeling

• [1] Oyaizu K., Haryono A., Yonemaru H., Tsuchida E., J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source

Why Generic Substitution of Mn(OEP)Cl with Other Metalloporphyrins Fails: A Quantitative Procurement Perspective

Generic substitution of Mn(OEP)Cl with other metalloporphyrin chlorides is not scientifically justifiable due to profound differences in electronic structure, coordination chemistry, and performance characteristics that arise from variations in the porphyrin periphery (e.g., OEP vs. TPP) and the central metal ion [1]. The β-ethyl substituents of OEP confer distinct steric and electronic properties compared to meso-phenyl groups in TPP, leading to divergent redox potentials, axial ligand binding affinities, and catalytic selectivities [2]. Furthermore, even within the OEP framework, changing the metal center (e.g., Mn(III) to Fe(III) or In(III)) dramatically alters the compound's utility in specific applications, such as its potentiometric response to chloride or its selectivity in oxygen reduction [3]. The evidence presented below quantifies these critical differences, demonstrating why procurement decisions must be guided by application-specific performance data rather than superficial structural similarity.

Porphyrin periphery OEP (β-ethyl) vs TPP (meso-phenyl) may shift redox potentials and axial binding, limiting direct method transfer.

Metal center Mn(III) vs Fe(III) or In(III) OEP complexes can alter potentiometric chloride response and ORR pathway selectivity.

Molecular nuclearity Mononuclear Mn(OEP)Cl favors 2e⁻ reduction; µ-oxo dimer favors 4e⁻ reduction – selectivity context may not transfer.

• [1] Yamanaka I., Onizawa T., Suzuki H., Hanaizumi N., Nishimura N., Takenaka S., J. Phys. Chem. C, 2012, 116(7), 4572-4583. View Source
• [2] Berezina N.M., Klueva M.E., Bazanov M.I., Macroheterocycles, 2017, 10(3), 308-312. View Source
• [3] Kang S.H., Shin J.H., Paeng I.R., Kim H., Nam H., Cha G.S., Anal. Chim. Acta, 1998, 367, 175-182. View Source

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine manganese(III) chloride: Product-Specific Quantitative Differentiation from In-Class Analogs

Superior Electrocatalytic Efficiency in Direct H2O2 Synthesis: Mn(OEP)Cl vs. Mn(TPP)Cl

In a direct comparative study of heat-treated Mn-porphyrin catalysts supported on activated carbon for the electrochemical reduction of O2 to H2O2, Mn(OEP)Cl achieved comparable performance to Mn(TPP)Cl at a significantly lower catalyst loading and a milder heat-treatment temperature [1]. Specifically, 0.3 wt% MnCl-OEP/AC heat-treated at 723 K exhibited good electrocatalytic activity for H2O2 formation, whereas 0.5 wt% MnCl-TPP/AC required a higher heat-treatment temperature of 823 K to achieve similar performance [1]. This suggests a higher intrinsic activity per manganese site for the OEP-based catalyst under these conditions.

Electrocatalytic H₂O₂ efficiency

Head-to-head

40% lower loading (0.3 wt% vs 0.5 wt%) and 100 K lower activation temp than Mn(TPP)Cl for comparable H₂O₂ production.

Supports H₂O₂ synthesis catalyst selection

Activated carbon support, H₂/O₂ fuel cell context

Evidence Dimension	Electrocatalytic activity for H2O2 formation
Target Compound Data	0.3 wt% MnCl-OEP/AC, heat-treated at 723 K
Comparator Or Baseline	0.5 wt% MnCl-TPP/AC, heat-treated at 823 K
Quantified Difference	Mn(OEP)Cl requires 40% lower catalyst loading (0.3 wt% vs 0.5 wt%) and a 100 K lower heat-treatment temperature (723 K vs 823 K) to achieve comparable H2O2 production activity.
Conditions	H2/O2 fuel cell reactor, activated carbon support, He atmosphere heat treatment

Why This Matters

Lower catalyst loading and milder activation conditions translate to reduced material costs and potentially longer catalyst lifetimes in industrial electrochemical H2O2 generation.

• [1] Yamanaka I., Onizawa T., Suzuki H., Hanaizumi N., Nishimura N., Takenaka S., J. Phys. Chem. C, 2012, 116(7), 4572-4583. View Source

Divergent Potentiometric Chloride Response in Ion-Selective Electrodes: Mn(OEP)Cl vs. Mn(TPP)Cl

A systematic investigation of metalloporphyrin-based ionophores in a silicone rubber matrix revealed that Mn(OEP)Cl exhibits a super-Nernstian response of 70.8 mV/pCl⁻ when plasticized with o-nitrophenyl octyl ether (NPOE), while Mn(TPP)Cl under identical conditions did not show this enhanced response [1]. Furthermore, the study highlights that the choice of plasticizer dramatically influences the response: with DBS, Mn(OEP)Cl shows sub-Nernstian behavior [1]. In contrast, In(OEP)Cl, a direct metal-substituted analog, displayed a different slope (84.0 mV/pCl⁻ with NPOE; 53.7 mV/decade with DBS) [1].

Potentiometric chloride response

Head-to-head

70.8 mV/pCl⁻ (super-Nernstian) with NPOE; Mn(TPP)Cl did not show this response. In(OEP)Cl: 84.0 mV/pCl⁻.

Reported chloride sensor response differentiation

Plasticizer-dependent; sub-Nernstian with DBS

Evidence Dimension	Potentiometric response slope to chloride ions
Target Compound Data	70.8 mV/pCl⁻ (super-Nernstian) with NPOE plasticizer; sub-Nernstian with DBS
Comparator Or Baseline	Mn(TPP)Cl: activity not specified for NPOE, but study notes Mn(OEP)Cl exhibited a super-Nernstian response. In(OEP)Cl: 84.0 mV/pCl⁻ with NPOE; 53.7 mV/decade with DBS.
Quantified Difference	Mn(OEP)Cl shows a 70.8 mV/pCl⁻ response, which is greater than the theoretical Nernstian slope of 59.2 mV/decade at 25°C.
Conditions	Silicone rubber membrane, 10-20 wt% plasticizer (NPOE or DBS), aqueous chloride solutions

Why This Matters

The unique super-Nernstian response of Mn(OEP)Cl with specific plasticizers provides a quantifiable advantage for developing highly sensitive chloride sensors, differentiating it from the TPP analog.

• [1] Kang S.H., Shin J.H., Paeng I.R., Kim H., Nam H., Cha G.S., Anal. Chim. Acta, 1998, 367, 175-182. View Source

Differential Selectivity in Electrocatalytic Oxygen Reduction: Mononuclear Mn(OEP)Cl vs. µ-Oxo Dimer

In a controlled comparative study of O2 reduction electrocatalysis, an electrode modified with mononuclear Mn(OEP)Cl resulted in a significant decrease in selectivity for the four-electron reduction of O2 to H2O compared to an electrode modified with a µ-oxo dimanganese(III) octaethylporphyrin dimer [1]. The dimer catalyst was shown to efficiently catalyze the four-electron reduction pathway, whereas the mononuclear Mn(OEP)Cl favored less efficient two-electron reduction pathways, leading to higher yields of H2O2 [1].

ORR product selectivity

Head-to-head

Mononuclear Mn(OEP)Cl favors 2e⁻ → H₂O₂; µ-oxo dimer favors 4e⁻ → H₂O. Significant selectivity decrease reported for monomer.

Supports selectivity comparison in ORR studies

Acidic electrolyte, electrode adsorption

Evidence Dimension	Selectivity for four-electron O2 reduction to H2O vs. two-electron reduction to H2O2
Target Compound Data	Significantly decreased selectivity for four-electron reduction to H2O (favors H2O2 production).
Comparator Or Baseline	µ-oxo dimanganese(III) octaethylporphyrin (dimer): High selectivity for four-electron reduction to H2O.
Quantified Difference	The study states a 'significant decrease in the selectivity for the four-electron reduction' for the mononuclear complex, though exact Faradaic efficiencies are not numerically provided in the abstract.
Conditions	Electrode adsorption in aqueous acidic electrolyte

Why This Matters

This evidence clearly demonstrates that for applications requiring complete O2 reduction to water (e.g., fuel cells), Mn(OEP)Cl is a suboptimal choice compared to its µ-oxo dimer counterpart, guiding researchers toward the correct molecular structure for their specific catalytic needs.

• [1] Oyaizu K., Haryono A., Yonemaru H., Tsuchida E., J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source

Distinctive Metal-Ligand Bond Distances from Single-Crystal X-ray Diffraction: Mn(OEP)Cl vs. Fe(OEP)Cl

Single-crystal X-ray diffraction analysis of [Mn(OEP)(OClO₃)] reveals an average equatorial Mn-Np bond length of 2.000(5) Å, with the compound being isomorphous with its iron derivative, [Fe(OEP)(OClO₃)] [1]. While the paper notes a brief structural comparison is given, the specific bond length for Mn(OEP)Cl provides a critical benchmark. The long Mn-axial ligand distance (2.385 Å in MnIII(OEP)Cl) was also a key parameter in rationalizing the catalytic behavior of related dimers [2].

Mn–N bond length (XRD)

Reported

Avg. Mn–Np: 2.000(5) Å; axial Mn–Cl: 2.385 Å (lit.). Isomorphous with Fe(OEP) analog.

Supports computational modeling and electronic structure

Single-crystal XRD, room temperature

Evidence Dimension	Average equatorial metal-nitrogen (M-Np) bond length
Target Compound Data	2.000(5) Å (average Mn-Np) in [Mn(OEP)(OClO₃)]
Comparator Or Baseline	Isomorphous with [Fe(OEP)(OClO₃)], implying a similar structure but with metal-specific bond lengths. Mn-Cl axial distance: 2.385 Å [2].
Quantified Difference	The Mn-Np bond length of 2.000(5) Å serves as a precise structural parameter for high-spin Mn(III) in a porphyrin environment.
Conditions	Single-crystal X-ray diffraction at room temperature

Why This Matters

Accurate bond lengths are essential for computational modeling, understanding electronic structure, and comparing the compound's steric and electronic properties to other metalloporphyrins for applications in catalysis and biomimetic chemistry.

• [1] Cheng B., Munro O.Q., Marques H.M., Scheidt W.R., Acta Cryst., 1995, C51, 1465-1467. View Source
• [2] Oyaizu K., Haryono A., Yonemaru H., Tsuchida E., J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source

Influence of β-Alkyl Substitution on Redox Behavior: Mn(OEP)Cl vs. Mn(Etio IV)Cl

A comparative cyclic voltammetry study in 0.1 M KOH established that the length of β-alkyl substituents directly correlates with the half-wave potentials for the electroreduction of the porphyrin macrocycle [1]. The study included Mn(OEP)Cl and its close analog (Cl)MnTMeTEtP (Etio IV), showing that the longer ethyl substituents in Mn(OEP)Cl shift the redox potentials compared to the mixed methyl/ethyl substituents in the Etio IV complex [1]. This effect directly impacts the compound's electrocatalytic activity in the oxygen reduction reaction (ORR) [1].

β-Alkyl redox tuning (CV)

Head-to-head

Ethyl substituent (OEP) shifts half-wave potentials vs. mixed methyl/ethyl analog (Etio IV); correlates with ORR activity.

Reported substitution-dependent redox context

0.1 M KOH, cyclic voltammetry

Evidence Dimension	Electrochemical half-wave potential for macrocycle reduction
Target Compound Data	Mn(OEP)Cl (with eight β-ethyl substituents) exhibits specific half-wave potentials correlating with increased alkyl chain length.
Comparator Or Baseline	(Cl)MnTMeTEtP (Etio IV, with mixed β-methyl and ethyl substituents).
Quantified Difference	The study established a positive effect of increasing β-alkyl substituent length on electrocatalytic ORR activity, though exact potential values are not provided in the abstract.
Conditions	Cyclic voltammetry in 0.1 M KOH solution

Why This Matters

This demonstrates that the specific β-ethyl substitution pattern of Mn(OEP)Cl is not arbitrary; it provides a distinct and tunable redox profile that directly influences its performance as an electrocatalyst, differentiating it from other β-substituted manganese porphyrins.

• [1] Berezina N.M., Klueva M.E., Bazanov M.I., Macroheterocycles, 2017, 10(3), 308-312. View Source

Temperature-Dependent Oxidation Kinetics with Hydrogen Peroxide: A Unique Mechanistic Profile

A detailed spectroscopic and kinetic study of the oxidation of Mn(OEP)Cl with H2O2 was conducted over the temperature range of 288-308 K, revealing that the reaction products and their composition depend strongly on H2O2 concentration [1]. Based on the derived rate equations and thermodynamic activation parameters, a multistep mechanism was proposed in which the rate-limiting step involves either the two-electron oxidation of the metal porphyrin by coordinated peroxide or the partial reduction of the oxidized form by a second peroxide molecule [1]. This kinetic behavior is specific to the Mn(OEP)Cl/H2O2 system and provides a foundation for understanding its catalytic activity in oxidation reactions.

H₂O₂ oxidation kinetics

Class-level

Rate equations and activation parameters derived for Mn(OEP)Cl + H₂O₂ at 288–308 K. Multistep mechanism proposed.

Supports biomimetic oxidation mechanism research

Class-level inference; specific to Mn(OEP)Cl/H₂O₂ system

Evidence Dimension	Reaction kinetics and mechanism of oxidation by H2O2
Target Compound Data	Kinetic parameters (rate equations, thermodynamic activation parameters) derived for the reaction of Mn(OEP)Cl with H2O2 at 288-308 K.
Comparator Or Baseline	No direct comparator data is provided in the abstract; the evidence is for the specific compound's reactivity profile.
Quantified Difference	The study establishes the specific rate equations and temperature dependence of the oxidation reaction, which are unique to Mn(OEP)Cl.
Conditions	Aqueous-organic medium, temperature range 288-308 K

Why This Matters

Understanding the precise kinetics and mechanism of H2O2 activation by Mn(OEP)Cl is crucial for researchers seeking to optimize oxidation catalysis conditions or to develop biomimetic systems that replicate heme enzyme function.

• [1] Kiseleva E.N., Lomova T.N., Klyueva M.E., Russ. J. Gen. Chem., 2007, 77(4), 641-647. View Source

Validated Application Scenarios for 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine manganese(III) chloride Based on Quantitative Evidence

Electrochemical Synthesis of Hydrogen Peroxide in Fuel Cell Reactors

The demonstrated electrocatalytic activity of Mn(OEP)Cl for O2 reduction to H2O2, particularly its performance at lower catalyst loadings (0.3 wt%) and milder activation temperatures (723 K) compared to Mn(TPP)Cl, makes it a compelling candidate for developing cost-effective, high-efficiency electrochemical cells for on-site H2O2 generation [1]. Researchers and process engineers should consider this compound when optimizing catalyst-coated membranes for H2/O2 fuel cell reactors, as the evidence suggests potential for reduced material costs and energy input during catalyst preparation [1].

Development of High-Sensitivity Chloride-Selective Electrodes for Clinical Diagnostics

The unique super-Nernstian potentiometric response (70.8 mV/pCl⁻) of Mn(OEP)Cl when incorporated into a silicone rubber membrane with NPOE plasticizer qualifies it for the development of all-solid-state chloride sensors [2]. This enhanced sensitivity offers a distinct advantage over other metalloporphyrin ionophores in detecting chloride in complex matrices like blood serum. Analytical chemists and sensor developers should evaluate Mn(OEP)Cl in membrane formulations requiring heightened sensitivity, while also being mindful of its sub-Nernstian behavior when alternative plasticizers like DBS are used [2].

Mechanistic Studies of Biomimetic Oxidation Catalysis

The well-characterized kinetics and mechanism of Mn(OEP)Cl oxidation by H2O2 provide a robust platform for fundamental research into biomimetic oxidation processes [3]. The detailed rate equations and temperature-dependent behavior (288-308 K) are invaluable for researchers modeling the action of heme enzymes like peroxidases and catalases [3]. This compound serves as a simpler, more tractable model system for understanding complex biological oxygen activation, making it an essential reagent for mechanistic inorganic and bioinorganic chemists.

Controlled Oxygen Reduction Studies in Aqueous Electrolytes

The distinct selectivity of mononuclear Mn(OEP)Cl for the two-electron reduction of O2 to H2O2, in contrast to its µ-oxo dimer counterpart which favors the four-electron reduction to water, positions it as a critical control compound in electrocatalytic ORR research [4]. Scientists investigating the structure-activity relationships of porphyrin-based ORR catalysts can use Mn(OEP)Cl to establish baseline activity for a mononuclear Mn(III) site and to study the effects of catalyst nuclearity on product selectivity [4]. This is particularly relevant for research aimed at understanding and mitigating unwanted H2O2 production in low-temperature fuel cells.

Application

Selection Property

Validation Focus

Electrochemical H₂O₂ synthesis

Lower catalyst loading and milder activation requirement

Reported H₂O₂ production efficiency context

Chloride-selective electrodes

Super-Nernstian chloride response reported

Reported sensitivity and plasticizer compatibility

Biomimetic oxidation catalysis

Defined H₂O₂ oxidation mechanism

Reported kinetic parameters and mechanism

Oxygen reduction control studies

Mononuclear two-electron selectivity

Selectivity difference vs. dimer context

• [1] Yamanaka I., Onizawa T., Suzuki H., Hanaizumi N., Nishimura N., Takenaka S., J. Phys. Chem. C, 2012, 116(7), 4572-4583. View Source
• [2] Kang S.H., Shin J.H., Paeng I.R., Kim H., Nam H., Cha G.S., Anal. Chim. Acta, 1998, 367, 175-182. View Source
• [3] Kiseleva E.N., Lomova T.N., Klyueva M.E., Russ. J. Gen. Chem., 2007, 77(4), 641-647. View Source
• [4] Oyaizu K., Haryono A., Yonemaru H., Tsuchida E., J. Chem. Soc., Faraday Trans., 1998, 94, 3393-3399. View Source